Cas no 1782580-56-6 (1-(4-fluoro-3-methoxyphenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-fluoro-3-methoxyphenyl)-2-(methylamino)ethan-1-one
• CAS No: 1782580-56-6
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6349309
• PubChem ID: 82606898
• Update Time: 2025-06-26

1-(4-fluoro-3-methoxyphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methoxyphenyl)-2-(methylamino)ethan-1-one
• 1782580-56-6
• EN300-1803833

• Inchi： 1S/C10H12FNO2/c1-12-6-9(13)7-3-4-8(11)10(5-7)14-2/h3-5,12H,6H2,1-2H3
• InChI Key： GGXRODIGXFSPOU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C(CNC)=O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-fluoro-3-methoxyphenyl)-2-(methylamino)ethan-1-one

1-(4-Fluoro-3-Methoxyphenyl)-2-(Methylamino)Ethan-1-One: A Comprehensive Overview

1-(4-Fluoro-3-Methoxyphenyl)-2-(Methylamino)Ethan-1-One, commonly referred to by its CAS number CAS No. 1782580-56-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure featuring a fluorinated aromatic ring and a methylamino group, has garnered attention due to its potential applications in drug development and as a versatile intermediate in chemical synthesis.

The molecular structure of 1-(4-fluoro-3-methoxyphenyl)-2-(methylamino)ethan-1-one consists of a phenyl ring substituted with a fluorine atom at the para position and a methoxy group at the meta position. This substitution pattern is notable for its influence on the compound's electronic properties and reactivity. The presence of the methylamino group further enhances its functional versatility, making it a valuable building block in the construction of bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioisosteres, which are molecules designed to mimic the biological activity of existing drugs while potentially offering improved pharmacokinetic profiles. For instance, investigations into its use as an intermediate in the synthesis of kinase inhibitors have shown promising results, suggesting its utility in targeting specific cellular pathways associated with diseases such as cancer.

In addition to its role in drug discovery, 1-(4-fluoro-3-methoxyphenyl)-2-(methylamino)ethan-1-one has been studied for its potential applications in agrochemicals. Its ability to modulate enzyme activity makes it a candidate for developing new classes of pesticides or herbicides. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, aligning with global efforts to reduce environmental impact.

The synthesis of this compound typically involves multi-step processes that leverage modern organic synthetic techniques. Key steps often include Friedel-Crafts acylation, nucleophilic substitution, and condensation reactions. The optimization of these steps has been a focus of recent research, with studies aiming to improve yield, purity, and scalability for industrial applications.

From an analytical standpoint, the characterization of CAS No. 1782580-56-6 has been enhanced through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's structural integrity and purity, which are critical for ensuring consistency in downstream applications.

In conclusion, 1-(4-fluoro-3-methoxyphenyl)-2-(methylamino)ethan-1-one stands as a testament to the ongoing innovation in organic chemistry. Its unique structure, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new applications and synthesis methods, this compound is poised to play an increasingly important role in the development of next-generation chemical entities.